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Compound of Interest

Compound Name: 2-Chloro-3,5-dinitrobenzoic acid

Cat. No.: B167290 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 2-Chloro-3,5-
dinitrobenzoic acid (CAS No. 2497-91-8). The following sections detail the hazard

classifications, personal protective equipment, handling and storage procedures, first-aid

measures, and emergency protocols. Adherence to these guidelines is crucial for ensuring a

safe laboratory environment.

Hazard Identification and Classification
2-Chloro-3,5-dinitrobenzoic acid is a hazardous substance requiring careful handling. The

Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides a

standardized framework for communicating its hazards.

Table 1: GHS Hazard Classification

Hazard Class Category

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye Irritation 2A

Specific Target Organ Toxicity (Single

Exposure); Respiratory Tract Irritation
3
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Pictogram:

alt text

Signal Word: Warning

Hazard Statements (H-Statements):[1]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements (P-Statements):[1]

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

P264: Wash skin thoroughly after handling.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P312: Call a POISON CENTER or doctor/physician if you feel unwell.

P332 + P313: If skin irritation occurs: Get medical advice/attention.

P337 + P313: If eye irritation persists: Get medical advice/attention.

P362: Take off contaminated clothing and wash before reuse.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-3_5-dinitrobenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-3_5-dinitrobenzoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


P403 + P233: Store in a well-ventilated place. Keep container tightly closed.

P405: Store locked up.

P501: Dispose of contents/container to an approved waste disposal plant.

Toxicological Data
Quantitative toxicological data for 2-Chloro-3,5-dinitrobenzoic acid is limited. The following

data has been reported:

Table 2: Acute Toxicity Data

Route Species Test Value Reference

Intravenous Mouse LD50 180 mg/kg [2]

NFPA 704 Rating (Estimated)
A specific NFPA 704 diamond for 2-Chloro-3,5-dinitrobenzoic acid is not readily available.

However, for the related compound 3,5-Dinitrobenzoic acid, the ratings are as follows and can

be used as a cautious estimate.

Table 3: NFPA 704 Rating for 3,5-Dinitrobenzoic Acid

Category Rating Description

Health (Blue) 2

Can cause temporary

incapacitation or residual

injury.

Flammability (Red) 0
Will not burn under normal fire

conditions.

Instability/Reactivity (Yellow) 0

Normally stable, even under

fire exposure conditions, and is

not reactive with water.

Special Hazards (White) No special hazards.
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Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 2-Chloro-3,5-dinitrobenzoic acid to

minimize exposure.

Table 4: Recommended Personal Protective Equipment

Body Part Equipment Specification

Eyes/Face
Safety glasses with side-

shields or goggles

Conforming to EN166 (EU) or

NIOSH (US) approved

standards.

Skin Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for integrity before use.

Lab coat or chemical-resistant

apron
To prevent skin contact.

Respiratory NIOSH-approved respirator

Required when engineering

controls are not sufficient to

control airborne

concentrations. Use a P95

(US) or type P1 (EU EN 143)

particle respirator for nuisance

exposures. For higher-level

protection, use type

OV/AG/P99 (US) or type

ABEK-P2 (EU EN 143)

respirator cartridges.

Handling and Storage
Proper handling and storage procedures are critical to maintaining the stability of the chemical

and ensuring a safe working environment.

Table 5: Handling and Storage Procedures
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Aspect Procedure

Handling

- Handle in a well-ventilated area, preferably in a

chemical fume hood.- Avoid formation of dust

and aerosols.- Avoid contact with skin, eyes,

and clothing.- Use non-sparking tools.- Wash

hands thoroughly after handling.

Storage

- Keep container tightly closed in a dry, cool,

and well-ventilated place.- Store locked up.-

Keep away from incompatible materials such as

strong oxidizing agents.

First-Aid Measures
In case of accidental exposure, immediate and appropriate first-aid measures should be taken.

Table 6: First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

- Move the victim to fresh air.[3]- If breathing is

difficult, give oxygen.- If not breathing, give

artificial respiration.- Seek immediate medical

attention.

Skin Contact

- Immediately wash off with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing and shoes.[3]- If skin

irritation persists, get medical advice/attention.

[3]

Eye Contact

- Immediately rinse cautiously with water for

several minutes.[3]- Remove contact lenses, if

present and easy to do. Continue rinsing for at

least 15 minutes.[3]- Seek immediate medical

attention.[3]

Ingestion

- Do NOT induce vomiting.- Rinse mouth with

water.- Never give anything by mouth to an

unconscious person.- Call a physician or poison

control center immediately.

Experimental Protocols and Visualizations
Generalized Laboratory Handling Protocol
This protocol outlines a general workflow for safely handling 2-Chloro-3,5-dinitrobenzoic acid
powder in a laboratory setting.

Methodology:

Preparation:

Ensure all necessary PPE is worn correctly.

Verify that the chemical fume hood is functioning properly.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA15675&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA15675&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA15675&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA15675&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA15675&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA15675&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b167290?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare all necessary equipment (spatulas, weigh boats, glassware) within the fume hood.

Have appropriate waste containers ready.

Weighing and Dispensing:

Perform all weighing and dispensing of the solid compound inside the chemical fume hood

to contain any dust.

Use a draft shield on the balance if necessary to prevent air currents from affecting the

measurement and dispersing the powder.

Carefully transfer the desired amount of the compound using a clean spatula.

Close the container tightly immediately after use.

Reaction Setup:

If dissolving the compound, add the solvent to the solid slowly to avoid splashing.

Ensure the reaction vessel is properly secured.

If heating is required, use a controlled heating source (e.g., heating mantle, oil bath) and

monitor the temperature closely.

Post-Handling and Cleanup:

Decontaminate all equipment that came into contact with the chemical using an

appropriate solvent.

Wipe down the work surface in the fume hood.

Dispose of all waste (solid and liquid) in designated hazardous waste containers according

to institutional and local regulations.

Remove PPE in the correct order to avoid self-contamination and wash hands thoroughly.
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Hazard Classification

Hazard Communication

Preventive Measures

Skin Corrosion/Irritation
(Category 2)

Pictogram: Exclamation Mark

Serious Eye Damage/Irritation
(Category 2A)

Specific Target Organ Toxicity
(Single Exposure)

(Category 3)

Signal Word: Warning

Hazard Statements:
H315: Causes skin irritation

H319: Causes serious eye irritation
H335: May cause respiratory irritation

Precautionary Statements:
P261, P264, P271, P280

Click to download full resolution via product page

Caption: GHS Hazard Identification and Communication Flow.
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Start: Prepare to Handle
2-Chloro-3,5-dinitrobenzoic acid

1. Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

2. Prepare Workspace in
Chemical Fume Hood

3. Weigh Compound Inside Hood

4. Transfer Compound to Reaction Vessel

5. Perform Experimental Procedure

6. Decontaminate Glassware and Workspace

7. Dispose of Hazardous Waste Properly

8. Doff PPE Correctly

9. Wash Hands Thoroughly

End: Procedure Complete

Click to download full resolution via product page

Caption: Standard Laboratory Workflow for Handling Hazardous Powders.
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Accidental Exposure Occurs

Skin Contact?

Eye Contact?

No

Remove Contaminated Clothing

Yes

Inhalation?

No

Rinse Eyes Cautiously with Water
for at least 15 minutes

Yes

Move to Fresh Air

Yes

Seek Immediate Medical Attention

Yes No, but seek if symptoms develop

Wash Skin with Soap and Water
for at least 15 minutes

Remove Contact Lenses if Present

Click to download full resolution via product page

Caption: Emergency Response Decision Tree for Accidental Exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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